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Compound of Interest

Compound Name: Barbital-d5

CAS No.: 1189694-78-7

Cat. No.: B3218389

Get Quote

Before initiating any disposal protocol, laboratory personnel must verify the regulatory standing

of the compound. Barbital-d5 is federally regulated, and its destruction must meet the DEA's

strict "non-retrievable" standard[1].

Regulatory Property Classification / Value Governing Authority

DEA Schedule Schedule IV
US DEA (21 CFR § 1308.14)

[2]

DEA Substance Code 2145 US DEA[2]

EPA Hazardous Waste Code
Not explicitly listed (State/Local

RCRA dependent)
US EPA / State EHS

Destruction Standard "Non-retrievable"
US DEA (2014 Final Rule Part

1317)[1]

Record Retention Minimum of 2 Years US DEA[3]
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The DEA draws a strict legal distinction between "Inventory" (unused, expired, or intact stock)

and "Wastage" (residual amounts left over after an experimental procedure)[1]. The disposal

pathway depends entirely on this classification.
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Figure 1: Decision matrix for the compliant disposal of Barbital-d5 inventory and experimental

wastage.

Standard Operating Procedures (SOPs)
Protocol A: Disposal of Expired or Unused Inventory
(Reverse Distribution)
Intact vials or bulk powders of Barbital-d5 cannot be destroyed independently by laboratory

staff. They must be transferred to a DEA-authorized reverse distributor[4].

Segregation: Immediately segregate expired or unwanted Barbital-d5 from active stock

within your DEA-approved safe or lockbox. Label the container clearly as "Do Not Use - For

Disposal"[4].

EHS Coordination: Contact your institution's Environmental Health & Safety (EHS)

Hazardous Materials team to schedule a controlled substance pickup[4].

Chain of Custody: Complete the reverse distributor's inventory list. Do not alter the physical

state of the chemical prior to transfer.

Documentation: Upon transfer, the reverse distributor will execute the destruction and

provide a completed DEA Form 41 (Registrant Record of Controlled Substances Destroyed)

[3].

Retention: File the DEA Form 41 with your laboratory's controlled substance records. Federal

law mandates this record be retained for a minimum of two years[3].

Protocol B: Disposal of Experimental Wastage
(Recoverable Residuals)
When preparing standard curves or spiking samples, researchers often have residual Barbital-
d5 in syringes or secondary vials. This "recoverable wastage" must be destroyed on-site[4].

Two-Person Verification: The licensed registrant (or an authorized agent) and a secondary

authorized witness must be present for the duration of the destruction process[4].
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Chemical Denaturation: Expel the residual Barbital-d5 solution directly into a compliant

chemical destruction slurry bottle (e.g., Rx Destroyer™)[4].

Agitation: Shake the slurry bottle gently to activate the carbon matrix and denaturing

agents[4].

Logbook Reconciliation: Both the operator and the witness must immediately initial the

controlled substance usage log, recording the exact volume wasted and zeroing out the

container's balance[4].

Final Solidification: Once the slurry bottle reaches its fill line, insert the manufacturer's

hardener pellet to solidify the contents. Discard the solidified bottle through your facility's

approved hazardous waste stream[4].

Note on Non-Recoverable Wastage: If a vial or syringe is completely empty and the residual

cannot be drawn out, it is considered "non-recoverable." The empty container may be

discarded in a biohazard sharps container, provided the balance is zeroed out on the usage

log[4].

Mechanistic Rationale: The Science of "Non-
Retrievable" Destruction
Why is chemical denaturation or high-temperature incineration strictly required for Barbital-d5,

rather than simple dilution or autoclaving?

The DEA's "non-retrievable" standard dictates that a substance must be permanently altered

so that it cannot be reconstituted or diverted[1]. Barbiturates possess a highly stable

pyrimidine-2,4,6-trione ring structure[5]. They exhibit exceptional thermal stability; standard

laboratory autoclaving (121°C) is entirely insufficient to break the molecular bonds of the

barbituric acid complex.

Therefore, compliant disposal relies on two scientifically validated mechanisms:

Irreversible Adsorption (Slurry Bottles): Commercial destruction bottles utilize activated

carbon combined with chemical denaturants. The highly lipophilic nature of the

diethylbarbituric acid structure causes it to bind irreversibly to the porous carbon matrix.
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Once the hardener is added, the matrix polymerizes, making chemical extraction or

reconstitution of the Barbital-d5 impossible.

High-Temperature Incineration: For EHS-managed destruction, incineration must exceed the

thermal degradation point of the barbiturate ring. This requires industrial incinerators

operating at extreme temperatures to ensure complete oxidation into carbon dioxide, water,

and nitrogen oxides, leaving no active pharmaceutical ingredient behind[1].

Furthermore, preventing drain disposal is critical. Barbiturates are environmentally persistent

and can cause severe ecological toxicity if introduced into local waterways, a practice strictly

prohibited by both the EPA and modern healthcare guidelines[1].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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